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Compound of Interest

Compound Name: tert-Butyl cyanoacetate

Cat. No.: B107979

Essential Safety and Handling Guide for tert-
Butyl Cyanoacetate

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of tert-Butyl cyanoacetate (CAS RN: 1116-98-9). Adherence to these procedures is
essential for ensuring the safety of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butyl cyanoacetate is a combustible liquid that is harmful if swallowed and can cause skin
and serious eye irritation.[1][2] The following personal protective equipment is mandatory when
handling this substance.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Viton® or similar approved
gloves must be worn. Inspect
gloves for any signs of

degradation before use.[3]

Eye & Face Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Face shield

Required when there is a risk

of splashing.

Skin & Body Protection

Laboratory coat

Fully fastened to protect

against skin contact.

Respiratory Protection

Gas mask or respirator

Recommended, especially
when working outside of a
fume hood or in poorly
ventilated areas. Use a type
ABEK (EN14387) respirator

filter or equivalent.

Safe Handling and Storage Protocol

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

chemical.

Operational Plan:

e Engineering Controls: Always handle tert-Butyl cyanoacetate in a well-ventilated area,

preferably within a chemical fume hood.[1][3] An eyewash station and safety shower must be

readily accessible.[1][4]

» Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and

other ignition sources.[3][5][6] No smoking is permitted in the handling area.

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][3][5] Do

not eat, drink, or smoke in the laboratory.[1][3][5]
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o First Aid:

o

If Swallowed: Call a POISON CENTER or doctor immediately. Rinse mouth.[1][3][6]

o In Case of Eye Contact: Rinse immediately with plenty of water for at least 15 minutes,
including under the eyelids. Seek medical attention.[3][5]

o In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.
If skin irritation occurs, seek medical advice.[3]

o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[3]

Storage Plan:
o Container: Keep the container tightly closed.[3]
o Temperature: Store in a refrigerator at 2-8°C.[7]

e Location: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.[3][7]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures must be followed.

Spill Response:

Evacuate: Evacuate non-essential personnel from the area.
¢ Ventilate: Ensure adequate ventilation.

o Containment: Use a non-combustible absorbent material (e.g., sand, earth) to soak up the
spill.

o Collection: Collect the absorbed material into a suitable, closed container for disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent.
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Disposal Protocol:

e Waste Container: Dispose of the chemical and any contaminated materials in a designated
and approved waste container.

e Regulations: All disposal must be carried out in accordance with local, state, and federal
regulations.[1][3][5][6] Contact a licensed professional waste disposal service.

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling tert-Butyl
cyanoacetate in a laboratory setting.
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Caption: Workflow for Handling tert-Butyl cyanoacetate.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b107979?utm_src=pdf-body-img
https://www.benchchem.com/product/b107979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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